![molecular formula C18H23N7O2 B2599993 3-(3,5-Dimethylisoxazol-4-yl)-1-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)propan-1-one CAS No. 2034348-38-2](/img/structure/B2599993.png)
3-(3,5-Dimethylisoxazol-4-yl)-1-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)propan-1-one
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Description
3-(3,5-Dimethylisoxazol-4-yl)-1-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C18H23N7O2 and its molecular weight is 369.429. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
A study by Hassan (2013) discusses the synthesis of new pyrazoline and pyrazole derivatives, including compounds related to the one . These compounds have been evaluated for antimicrobial activity against various organisms, such as E. coli and S. aureus, indicating potential applications in combating bacterial infections (Hassan, 2013).
Novel Derivatives Incorporating Thiazolo[3,2-a]benzimidazole Moiety
Research by Abdel‐Aziz et al. (2008) involves the synthesis of novel pyrazolo[1,5‐a]pyrimidine and 1,2,4‐triazolo[1,5‐a]pyrimidine derivatives, incorporating a thiazolo[3,2‐a]benzimidazole moiety. This study highlights the versatility of such compounds in creating diverse derivatives with potential biological activities (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).
Development of Piperazine-Derived Derivatives
The work of Bektaş et al. (2007) focuses on synthesizing new 1,2,4-Triazole derivatives, some of which include piperazine-derived compounds. These have been screened for antimicrobial activities, suggesting their potential in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Adenosine A2a Receptor Antagonists
Peng et al. (2005) conducted a study on the synthesis of piperazine-derived [1,2,4]triazolo[1,5-a]pyrazines as adenosine A2a receptor antagonists. This research is significant in the development of compounds that can potentially modulate adenosine receptors, which are important in neurological processes (Peng, Sha, Chang, Vessels, Haque, Conlon, Dowling, Wang, Engber, Kumaravel, Scott, & Petter, 2005).
Novel Bis(Pyrazole-Benzofuran) Hybrids
A 2020 study by Mekky and Sanad discusses the synthesis of novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker. These compounds showed significant antibacterial efficacies and biofilm inhibition activities, indicating their potential use in treating bacterial infections and targeting biofilms (Mekky & Sanad, 2020).
Piperazine and Triazolo-Pyrazine Derivatives
Patil et al. (2021) synthesized new piperazine and triazolo-pyrazine derivatives and evaluated their antimicrobial activities against various bacterial and fungal strains. This study adds to the growing body of research on the antimicrobial potential of such compounds (Patil, Noonikara-Poyil, Joshi, Patil, Patil, Lewis, & Bugarin, 2021).
properties
IUPAC Name |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N7O2/c1-12-15(13(2)27-22-12)4-5-16(26)23-8-10-24(11-9-23)17-18-21-20-14(3)25(18)7-6-19-17/h6-7H,4-5,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFSDJCRXULZGJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CCC(=O)N2CCN(CC2)C3=NC=CN4C3=NN=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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